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Introduction: Sandalwood oil is a highly valued essential oil in the fragrance, cosmetic, and
pharmaceutical industries, primarily due to its high content of the sesquiterpene alcohols, a-
santalol and (3-santalol. These compounds are responsible for the characteristic woody aroma
and possess various biological activities, including antioxidant, anti-inflammatory, and
neuroleptic properties.[1] Traditional extraction methods like steam or hydrodistillation often
require high temperatures and long processing times, which can lead to the degradation of
thermally sensitive compounds.[2]

Supercritical Fluid Extraction (SFE) using carbon dioxide (CO2) has emerged as a superior
green technology for extracting sandalwood oil.[2] Operating at temperatures between 35°C to
50°C, supercritical CO2 acts as a solvent with tunable properties, allowing for selective
extraction.[3] This method avoids the use of organic solvents, prevents thermal degradation of
the extract, and often results in higher yields and a composition closer to the natural state of
the plant material.[3][4] These notes provide a detailed overview of the parameters and
protocols for the efficient extraction of santalol from sandalwood using supercritical and
subcritical CO2.

Quantitative Data Summary

The efficiency and selectivity of santalol extraction are highly dependent on the operational
parameters of the SFE system. The following tables summarize the key parameters and
corresponding results from various studies.
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Table 1: Subcritical CO2 Extraction Parameters and Results for Santalum album

Partic CO2 . o- B- Total
Press Temp . Oil
le Flow Durati ] Santa Santa Santa Sourc
ure eratur . Yield
Size Rate ( on (h) lol lol lols e
(bar) e (°C) (%)
(bm)  kg/h) (%) (%) (%)
27.94
200 28 60 5 1 411 s130 & ~79.24  [1][5]
santal
ene)
28.16
200 28 60 5 2 1.21 54.50 (- ~82.66 [1][5]
santal
ene)
26.76
200 28 60 5 4 0.30 51.99 (B- ~78.75  [1][5]
santal
ene)
Total
200 28 60 5 6.51 - - 83 [6]
(4h)

Note: One study reported 3-santalene instead of 3-santalol in its detailed composition
analysis.[1][5] However, another study summarizing the same experiment reports a total a- and
B-santalol content of 83%.[6]

Table 2: Supercritical CO2 Extraction Parameters and Results for Santalum album
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Partic CO2 ] o- B- Total
Press Temp . oil
le Flow Durati ] Santa Santa Santa Sourc
ure eratur . Yield
Size Rate ( on (h) lol lol lols e
(bar) e (°C) (%)
(mm)  kglh) (%) (%) (%)
Not Not
120 45 Specifi 1.5 Specifi 1.9 46.1 20.4 66.5 [1]
ed ed
Not Not Not Not Not
200 60 0.25 Specifi ~ Specifi  11.3 Specifi ~ Specifi  Specifi  [7]
ed ed ed ed ed

Experimental Protocols

This section details a generalized protocol for the extraction of santalol from sandalwood
powder based on methodologies reported in the literature.[5][6]

Protocol 1: Subcritical CO2 Extraction of Sandalwood
Oil

1. Objective: To extract sandalwood oil with a high concentration of santalols using subcritical
liquid CO2.

2. Materials and Equipment:

e Raw Material: Finely pulverized sandalwood heartwood powder (e.g., 60 um particle size).

¢ Solvent: High-purity, food-grade carbon dioxide (CO2).

o System: A pilot-scale or laboratory-scale Supercritical Fluid Extraction (SFE) unit equipped
with an extractor vessel, pumps, temperature and pressure controllers, and a separator
vessel.

e Analytical Equipment: Gas Chromatography-Mass Spectrometry (GC-MS) for composition
analysis.

3. Methodology:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://www.researchgate.net/publication/230330029_Western_Australian_Sandalwood_Oil_Extraction_by_Different_Techniques_and_Variations_of_the_Major_Components_in_Different_Sections_of_a_Single_Tree
https://www.benchchem.com/product/b8736038?utm_src=pdf-body
https://www.semanticscholar.org/paper/Process-optimization-of-sandalwood-(Santalum-album)-Nautiyal/d09e4199f0196e912d100716d7b83c5186396134
https://sandalwood-australia.com.au/mt-content/uploads/2019/05/subcritical-co2-sandalwood_5cd12e803a000.pdf
https://www.benchchem.com/product/b8736038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Sample Preparation:
o Obtain high-quality sandalwood (Santalum album) heartwood.

o Grind the heartwood to a fine powder with a consistent particle size (e.g., 60 um). A
smaller particle size increases the surface area for extraction.[7]

o Accurately weigh the amount of sandalwood powder to be loaded into the extractor (e.qg.,
170 g).[6]

» Extraction Procedure:
o Load the weighed sandalwood powder into the extractor vessel of the SFE unit.
o Seal the extractor vessel securely.
o Set the extraction parameters. For subcritical extraction, these are typically:
» Pressure: 200 bar[5][6]
» Temperature: 28 °C[5][6]
» CO2 Flow Rate: 5 kg/h [6]

o Begin pumping liquid CO2 through the extractor vessel. The CO2 at this state acts as a
solvent, dissolving the essential oil from the sandalwood matrix.

o Maintain the extraction for a specified duration (e.g., 4 hours). It is recommended to collect
fractions at regular intervals (e.g., every hour) to analyze the extraction kinetics and
composition over time.[5]

o The CO2-oil mixture flows from the extractor to the separator vessel.

o In the separator, reduce the pressure to allow the CO2 to return to its gaseous state,
leaving the extracted oil behind.

o Collect the sandalwood oil from the separator.
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¢ Post-Extraction Analysis:
o Weigh the collected oil to determine the extraction yield.

o Analyze the chemical composition of the oil, particularly the content of a-santalol and 3-
santalol, using GC-MS.

Visualized Workflow

The following diagram illustrates the general workflow for the supercritical CO2 extraction of
santalol from sandalwood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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